Cas no 187876-26-2 ([1,1'-Biphenyl]-4-carboxylic acid, 2-fluoro-4'-heptyl-)

[1,1'-Biphenyl]-4-carboxylic acid, 2-fluoro-4'-heptyl- structure
187876-26-2 structure
Product Name:[1,1'-Biphenyl]-4-carboxylic acid, 2-fluoro-4'-heptyl-
CAS No:187876-26-2
MF:C20H23FO2
MW:314.393829584122
CID:1380329
PubChem ID:15951926
Update Time:2025-04-20

[1,1'-Biphenyl]-4-carboxylic acid, 2-fluoro-4'-heptyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxylic acid, 2-fluoro-4'-heptyl-
    • 3-fluoro-4-(4-heptylphenyl)benzoic acid
    • SCHEMBL4190781
    • 2-fluoro-4'-heptyl[1,1'-biphenyl]-4-carboxylic acid
    • DTXSID20580334
    • 187876-26-2
    • Inchi: 1S/C20H23FO2/c1-2-3-4-5-6-7-15-8-10-16(11-9-15)18-13-12-17(20(22)23)14-19(18)21/h8-14H,2-7H2,1H3,(H,22,23)
    • InChI Key: QNVRJHBEGCBNJO-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=O)O)C=CC=1C1C=CC(=CC=1)CCCCCCC

Computed Properties

  • Exact Mass: 314.16829
  • Monoisotopic Mass: 314.16820813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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